Cas no 55520-64-4 (Uridine, 5-ethenyl-)

• Product Name: Uridine, 5-ethenyl-
• CAS No: 55520-64-4
• MF: C₁₁H₁₄N₂O₆
• MW: 270.238663196564
• CID: 4035382
• PubChem ID: 10149315
• Update Time: 2025-10-31

Uridine, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-ethenyl-
• 5-vinyl-uridine
• 5-Vinyl-uridine (5-VU)
• 5-vinyluridine
• SCHEMBL1532595
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-vinylpyrimidine-2,4(1H,3H)-dione
• 55520-64-4

• Inchi： 1S/C11H14N2O6/c1-2-5-3-13(11(18)12-9(5)17)10-8(16)7(15)6(4-14)19-10/h2-3,6-8,10,14-16H,1,4H2,(H,12,17,18)/t6-,7-,8-,10-/m1/s1
• InChI Key： RHNKTNRPTOLWJS-FDDDBJFASA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C=C)C(=O)NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 270.08518617Da
• Monoisotopic Mass: 270.08518617Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Uridine, 5-ethenyl-

Recent Advances in the Study of Uridine, 5-ethenyl- (CAS: 55520-64-4): A Comprehensive Research Brief

Uridine, 5-ethenyl- (CAS: 55520-64-4) is a modified nucleoside that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in nucleic acid metabolism, antiviral activity, and as a precursor for novel drug development. This research brief synthesizes the latest findings related to this compound, highlighting its biochemical significance and emerging applications.

One of the key areas of investigation has been the antiviral properties of Uridine, 5-ethenyl-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against RNA viruses, particularly in inhibiting viral replication through incorporation into viral RNA, leading to chain termination. The study utilized advanced molecular docking techniques to elucidate the interaction between Uridine, 5-ethenyl- and viral polymerases, providing a mechanistic understanding of its antiviral action.

In addition to its antiviral potential, recent research has explored the compound's role in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute revealed that Uridine, 5-ethenyl- exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated nucleotide metabolism. The study employed metabolomic profiling to track the compound's incorporation into cellular RNA and its subsequent effects on cancer cell proliferation.

The synthetic pathways for Uridine, 5-ethenyl- have also seen significant advancements. A 2024 publication in Organic Letters described a novel enzymatic synthesis method that improves yield and purity while reducing environmental impact compared to traditional chemical synthesis. This development is particularly relevant for scaling up production for potential clinical applications.

Pharmacokinetic studies have provided new insights into the compound's bioavailability and metabolism. Recent animal studies have shown that Uridine, 5-ethenyl- has favorable tissue distribution patterns, with particular accumulation in rapidly dividing cells, which may explain its selective effects on viral-infected and cancerous cells. These findings have important implications for dosage optimization in potential therapeutic applications.

Looking forward, researchers are exploring the potential of Uridine, 5-ethenyl- derivatives as part of combination therapies. Preliminary data suggest synergistic effects when used with existing antiviral and anticancer agents, though further clinical validation is needed. The compound's unique chemical properties continue to make it a promising candidate for drug development across multiple therapeutic areas.